Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21349463 4-Chloro-4'-methoxybenzophenone 10547-60-1 C14H11ClO2
VC21339206 2-Hydroxyfelbamate 109482-32-8 C11H14N2O5
VC21342919 Desosaminylazithromycin 117693-41-1 C30H58N2O9
VC21349067 Ethynodiol 1231-93-2 C20H28O2
VC21339766 N-[1-(4-Methoxyphenyl)propan-2-yl]formamide 126002-14-0 C11H15NO2
VC21349455 2-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride 139525-77-2 C13H15NO HCl
VC21339916 4-Chloro-2-(chloromethyl)-3-methylpyridine hydrochloride 152402-97-6 C7H8Cl3N
VC21342376 p-Hydroxyatorvastatin lactone 163217-70-7 C33H33FN2O5
VC21342447 E-Cefdinir 178601-88-2 C14H13N5O5S2
VC21343785 Chlormadinone 1961-77-9 C21H27ClO3
VC21339357 Fipronil desulfinyl 205650-65-3 C12H4Cl2F6N4
VC21348442 Didemethylchlorpromazine 2095-17-2 C15H15ClN2S
VC21339322 5,6-Dimethoxy-1-indanone 2107-69-9 C11H12O3
VC21343782 8-Hydroxycoumarin 2442-31-1 C9H6O3
VC21342371 (2-((2,6-Dichlorophenyl)amino)phenyl)methanol 27204-57-5 C13H11Cl2NO
VC21349010 Paracetamol sulfate potassium salt 32113-41-0 C8H8KNO5S
VC21348246 Butyl 3-aminosulphonyl-5-butylamino-4-phenoxybenzoate 32643-00-8 C21H28N2O5S
VC21342995 Ketotifen Fumarate 34580-14-8 C23H23NO5S
VC21339334 4-Amino-3,5-dichlorophenacylbromide 37148-47-3 C8H6BrCl2NO
VC21348698 1-(2-chloroethyl)-3-(4-hydroxycyclohexyl)-1-nitrosourea 52049-26-0 C9H16ClN3O3
VC21342799 Aripiprazole N1-Oxide 573691-09-5 C23H27Cl2N3O3
VC21349433 Idarubicin 58957-92-9 C26H27NO9
VC21339628 8-Hydroxyloxapine 61443-77-4 C18H18ClN3O2
VC21339921 3-Desmorpholinyl-3-hydroxyethylamino Gefitinib 847949-56-8 C20H22ClFN4O3
VC21339908 N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine 91147-43-2 C11H11N5